Cas no 2680678-46-8 (tert-butyl N-(2-bromo-5-ethylphenyl)carbamate)

• Product Name: tert-butyl N-(2-bromo-5-ethylphenyl)carbamate
• CAS No: 2680678-46-8
• MF: C₁₃H₁₈BrNO₂
• MW: 300.191523075104
• CID: 5632993
• PubChem ID: 165924953
• Update Time: 2025-07-17

tert-butyl N-(2-bromo-5-ethylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-bromo-5-ethylphenyl)carbamate
• 2680678-46-8
• EN300-28290191

• Inchi： 1S/C13H18BrNO2/c1-5-9-6-7-10(14)11(8-9)15-12(16)17-13(2,3)4/h6-8H,5H2,1-4H3,(H,15,16)
• InChI Key： SDZDNLAZCMDBIJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1NC(=O)OC(C)(C)C)CC

Computed Properties

• Exact Mass: 299.05209g/mol
• Monoisotopic Mass: 299.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(2-bromo-5-ethylphenyl)carbamate

Introduction to tert-butyl N-(2-bromo-5-ethylphenyl)carbamate (CAS No. 2680678-46-8)

tert-butyl N-(2-bromo-5-ethylphenyl)carbamate (CAS No. 2680678-46-8) is a versatile compound with significant applications in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structure, which includes a tert-butyl group, a bromo substituent, and an ethyl group attached to a phenyl ring. The presence of these functional groups endows the compound with a range of chemical properties that make it valuable for various research and industrial purposes.

The chemical formula of tert-butyl N-(2-bromo-5-ethylphenyl)carbamate is C₁₃H₁₉BrNO₂. Its molecular weight is approximately 293.2 g/mol, and it typically appears as a white crystalline solid at room temperature. The compound is stable under standard laboratory conditions but should be stored in a cool, dry place to maintain its integrity.

In the realm of medicinal chemistry, tert-butyl N-(2-bromo-5-ethylphenyl)carbamate has garnered attention due to its potential as an intermediate in the synthesis of bioactive molecules. The bromo substituent can be readily functionalized through various chemical reactions, such as Suzuki coupling and nucleophilic substitution, making it a valuable building block for the construction of complex organic molecules. Recent studies have explored its use in the development of novel pharmaceuticals, particularly in the areas of cancer therapy and neurodegenerative diseases.

A notable application of tert-butyl N-(2-bromo-5-ethylphenyl)carbamate is in the synthesis of small molecule inhibitors. These inhibitors target specific enzymes or receptors involved in disease pathways, offering potential therapeutic benefits. For instance, researchers have utilized this compound to develop inhibitors of kinases, which are key enzymes implicated in various cellular processes, including cell growth and proliferation. The ability to modulate kinase activity through these inhibitors holds promise for treating conditions such as cancer and inflammatory diseases.

Beyond its medicinal applications, tert-butyl N-(2-bromo-5-ethylphenyl)carbamate is also used in organic synthesis for the preparation of complex natural products and synthetic analogs. The tert-butyl group provides steric protection during synthetic transformations, while the bromo substituent serves as a versatile handle for further functionalization. This dual functionality makes the compound an attractive choice for chemists working on intricate synthetic routes.

The synthesis of tert-butyl N-(2-bromo-5-ethylphenyl)carbamate typically involves several steps. One common approach is to start with 2-bromo-5-ethylaniline and react it with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base such as sodium hydroxide or potassium carbonate. This reaction forms the protected amine, which can then be further modified as needed. The choice of solvent and reaction conditions can significantly impact the yield and purity of the final product.

In terms of safety and handling, while tert-butyl N-(2-bromo-5-ethylphenyl)carbamate is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound to ensure a safe working environment.

The future prospects for tert-butyl N-(2-bromo-5-ethylphenyl)carbamate are promising. Ongoing research continues to uncover new applications and synthetic strategies involving this compound. As our understanding of its properties and potential uses expands, it is likely that tert-butyl N-(2-bromo-5-ethylphenyl)carbamate will play an increasingly important role in both academic research and industrial processes.